5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide

• IUPAC Name: 5-oxo-N-phenyl-1-propylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H18N2O2/c1-2-8-16-10-11(9-13(16)17)14(18)15-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,15,18)
• InChI Key: GVMRHNKEUTUGFY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC(CC1=O)C(=O)NC2=CC=CC=C2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide, also known as PEP-005, is a natural compound derived from the plant resin of the Australian milkwood tree. It is a promising drug candidate with potential applications in the treatment of various diseases, including cancer, psoriasis, and Alzheimer's disease.

Mechanism of Action

5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide works by activating protein kinase C (PKC) enzymes, which play a crucial role in cell signaling and regulation. PKC activation leads to the induction of apoptosis in cancer cells, the reduction of inflammation in psoriasis, and the improvement of cognitive function in Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound induces apoptosis in cancer cells by activating PKC enzymes. In psoriasis research, this compound reduces inflammation and promotes skin healing by inhibiting the production of pro-inflammatory cytokines. In Alzheimer's disease research, this compound improves cognitive function and reduces neuroinflammation by enhancing synaptic plasticity and reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is a natural compound derived from a plant source, making it a renewable and sustainable resource. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, this compound has some limitations for lab experiments. It is a potent PKC activator, which can lead to off-target effects and toxicity. It also has low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide research. In cancer research, this compound can be further studied for its potential applications in combination therapies with other cancer drugs. In psoriasis research, this compound can be further studied for its potential applications in the treatment of other inflammatory skin diseases. In Alzheimer's disease research, this compound can be further studied for its potential applications in combination therapies with other Alzheimer's drugs. Additionally, this compound can be further studied for its potential applications in other disease areas, such as autoimmune disorders and infectious diseases.
Conclusion
In conclusion, this compound is a natural compound derived from the plant resin of the Australian milkwood tree. It has potential applications in the treatment of various diseases, including cancer, psoriasis, and Alzheimer's disease. This compound works by activating PKC enzymes, which play a crucial role in cell signaling and regulation. It has various biochemical and physiological effects, but also has some limitations for lab experiments. There are several future directions for this compound research, which can lead to the development of novel therapies for various diseases.

Synthesis Methods

5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide is synthesized from resin obtained from the Australian milkwood tree. The resin is extracted using a solvent extraction method, and the resulting crude resin is purified using chromatography. The purified resin is then subjected to a series of chemical reactions, including oxidation, reduction, and cyclization, to produce this compound.

Scientific Research Applications

5-oxo-N-phenyl-1-propyl-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in the treatment of various diseases. In cancer research, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of novel cancer therapies. In psoriasis research, this compound has been shown to reduce inflammation and promote skin healing. This makes it a potential treatment for psoriasis, a chronic inflammatory skin disease. In Alzheimer's disease research, this compound has been shown to improve cognitive function and reduce neuroinflammation. This makes it a potential treatment for Alzheimer's disease, a neurodegenerative disorder.